2-((4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-oxopyrazin-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H19N3O5S/c1-27-16-4-2-3-14(11-16)23-19(25)13-30-20-21(26)24(8-7-22-20)15-5-6-17-18(12-15)29-10-9-28-17/h2-8,11-12H,9-10,13H2,1H3,(H,23,25)
• InChI Key: QKLMRHFZRDLKGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C21H19N3O5S
• Molecular Weight: 425.5 g/mol

Description

2-((4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H19N3O5S and its molecular weight is 425.46. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research on related compounds has revealed promising anticancer properties. For instance, certain derivatives synthesized for anticancer evaluation showed significant inhibition against various cancer cell lines, suggesting their potential as therapeutic agents. These studies underscore the importance of exploring similar compounds for their anticancer efficacy, highlighting the need for further investigation into their mechanisms of action and potential therapeutic applications (Al-Sanea et al., 2020).

Antioxidant and Antimicrobial Properties

Another area of interest is the antioxidant and antimicrobial activities of compounds within this chemical family. Studies have demonstrated that coordination complexes constructed from pyrazole-acetamide derivatives exhibit significant antioxidant activity. These findings suggest the potential of such compounds in developing antioxidant therapies or as additives in products requiring antimicrobial properties (Chkirate et al., 2019).

Synthesis and Mechanistic Insights

The synthesis of novel heterocyclic compounds derived from similar key intermediates has been extensively studied, revealing a diverse range of potential applications. These studies not only provide valuable insights into the synthetic strategies but also highlight the versatility of such compounds in generating a wide array of biologically active molecules. The synthetic routes and mechanistic pathways explored offer a foundation for the development of new compounds with enhanced biological activities (Shams et al., 2010).